2-[(2-methylbenzyl)thio]-6-nitro-1H-benzimidazole

• IUPAC Name: 2-[(2-methylphenyl)methylsulfanyl]-6-nitro-1H-benzimidazole
• InChI: InChI=1S/C15H13N3O2S/c1-10-4-2-3-5-11(10)9-21-15-16-13-7-6-12(18(19)20)8-14(13)17-15/h2-8H,9H2,1H3,(H,16,17)
• InChI Key: LVNFKFRFAFIGPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NC3=C(N2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol

Description

2-[(2-methylbenzyl)thio]-6-nitro-1H-benzimidazole is a chemical compound that has been extensively studied for its biochemical and physiological effects. This compound has been synthesized using various methods and has been used in scientific research to study its mechanism of action and potential applications.

Mechanism of Action

The mechanism of action of 2-[(2-methylbenzyl)thio]-6-nitro-1H-benzimidazole is not fully understood. However, it has been proposed that this compound may exert its anticancer activity by inducing apoptosis in cancer cells. It has also been suggested that this compound may inhibit the activity of enzymes involved in the biosynthesis of nucleic acids, which may contribute to its antimicrobial activity.
Biochemical and Physiological Effects:
Studies have shown that 2-[(2-methylbenzyl)thio]-6-nitro-1H-benzimidazole exhibits cytotoxicity against various cancer cell lines. This compound has also been shown to exhibit antibacterial and antifungal activity against a wide range of bacterial and fungal strains. Additionally, this compound has been shown to exhibit fluorescence properties, which make it useful for the detection of metal ions in biological systems.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(2-methylbenzyl)thio]-6-nitro-1H-benzimidazole in lab experiments is its broad-spectrum antimicrobial activity. This compound has been shown to exhibit activity against a wide range of bacterial and fungal strains, which makes it a useful tool for studying the mechanisms of action of antimicrobial agents. However, one of the limitations of using this compound in lab experiments is its potential toxicity to non-target cells. Therefore, caution must be taken when using this compound in in vitro and in vivo experiments.

Future Directions

There are several future directions for the study of 2-[(2-methylbenzyl)thio]-6-nitro-1H-benzimidazole. One direction is the development of more efficient synthesis methods to obtain this compound in higher yields. Another direction is the study of the mechanism of action of this compound in more detail to better understand its potential applications in scientific research. Additionally, the development of new fluorescent probes based on this compound for the detection of metal ions in biological systems is another potential future direction.

Synthesis Methods

2-[(2-methylbenzyl)thio]-6-nitro-1H-benzimidazole can be synthesized using various methods. One of the most commonly used methods involves the reaction of 2-methylbenzyl chloride with thioacetamide in the presence of sodium hydroxide, followed by the reaction with 6-nitro-1H-benzimidazole in the presence of potassium carbonate. The resulting product is then purified using column chromatography to obtain 2-[(2-methylbenzyl)thio]-6-nitro-1H-benzimidazole in high purity.

Scientific Research Applications

2-[(2-methylbenzyl)thio]-6-nitro-1H-benzimidazole has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been studied for its potential use as an antimicrobial agent against various bacterial and fungal strains. Additionally, this compound has been used in the development of fluorescent probes for the detection of metal ions in biological systems.